Cas no 1804386-84-2 (3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804386-84-2
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910967
• Update Time: 2025-06-14

3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-4-3-15-7(16-8(10,11)12)6(14)5(4)2-13/h3H,1,14H2
• InChI Key： OCARHHYCNVINSY-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C#N)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804386-84-2)

3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804386-84-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a chloromethyl moiety, a cyano group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure and reactivity have garnered attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry. Researchers are increasingly exploring 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine for its potential in targeting resistant bacterial strains and inflammatory pathways. With the rise of antibiotic resistance, this compound's chloromethyl and cyano groups offer synthetic flexibility for designing novel therapeutics. Additionally, its trifluoromethoxy group enhances metabolic stability, a critical factor in drug development.

In agrochemical applications, CAS No. 1804386-84-2 is investigated for its role in creating next-generation pesticides. The amino and cyano functionalities contribute to its binding affinity with pest-specific enzymes, aligning with the industry's shift toward eco-friendly solutions. As sustainability becomes a global priority, this compound's potential to reduce environmental impact positions it as a key candidate for green chemistry initiatives.

From a synthetic perspective, 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine is valued for its modular reactivity. The chloromethyl group allows for nucleophilic substitutions, while the cyano group can be transformed into carboxylic acids or amides. These properties make it a building block for heterocyclic scaffolds, addressing the demand for diverse chemical libraries in high-throughput screening.

The compound's stability under various conditions has also been a topic of research. Studies highlight its resilience in acidic and basic environments, which is crucial for industrial-scale synthesis. This stability, combined with its solubility profile, makes CAS No. 1804386-84-2 a practical choice for formulation scientists.

Emerging trends in AI-driven drug discovery have further amplified the relevance of pyridine derivatives. Computational models frequently identify 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine as a high-value scaffold due to its balanced lipophilicity and hydrogen-bonding capacity. This aligns with the pharmaceutical industry's focus on fragment-based drug design, where such intermediates serve as critical starting points.

In summary, 3-Amino-5-(chloromethyl)-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1804386-84-2) represents a multifaceted tool for researchers. Its applications span from antimicrobial development to sustainable agrochemicals, reflecting the compound's adaptability to modern scientific challenges. As innovation in chemical synthesis accelerates, this pyridine derivative is poised to play a pivotal role in advancing both human health and environmental stewardship.